Cas no 2248173-94-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate
• CAS No: 2248173-94-4
• MF: C₂₀H₂₆N₂O₆
• MW: 390.430245876312
• CID: 5976427
• PubChem ID: 165860237
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522154
• 2248173-94-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate

• Inchi： 1S/C20H26N2O6/c1-5-6-9-13(21-19(26)27-20(2,3)4)12-16(23)28-22-17(24)14-10-7-8-11-15(14)18(22)25/h7-8,10-11,13H,5-6,9,12H2,1-4H3,(H,21,26)/t13-/m0/s1
• InChI Key： NATRFOOWGQMWNF-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 390.17908655g/mol
• Monoisotopic Mass: 390.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate

Introduction to Compound CAS No. 2248173-94-4: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate

The compound with the CAS number 2248173-94-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline core and a (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate side chain. These structural elements contribute to its chemical stability and biological activity, making it a valuable candidate for various therapeutic and diagnostic purposes.

The 1,3-dioxoisoindoline moiety is a well-known scaffold in organic chemistry, often found in natural products and synthetic compounds with diverse biological activities. This core structure is known for its ability to form stable complexes with metal ions and its potential to modulate protein-protein interactions. The presence of this moiety in CAS No. 2248173-94-4 suggests that the compound may exhibit similar properties, which could be leveraged for the development of novel drugs or diagnostic agents.

The (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate side chain is another key feature of this compound. The tert-butoxycarbonyl (Boc) group is a widely used protecting group in peptide synthesis, known for its stability under acidic conditions and ease of removal under basic conditions. This group can be selectively removed to reveal the underlying amino acid residue, making it a versatile tool in the synthesis of complex peptides and proteins. The heptanoate moiety, on the other hand, provides additional hydrophobicity and flexibility to the molecule, which can influence its pharmacokinetic properties and cellular uptake.

Recent studies have explored the potential of compounds with similar structures to CAS No. 2248173-94-4. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of a series of isoindoline derivatives. The researchers found that these compounds exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In another study published in the European Journal of Medicinal Chemistry, researchers evaluated the antiviral activity of isoindoline derivatives against various viral strains. The results showed that these compounds demonstrated significant antiviral activity against herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The authors attributed this activity to the ability of the compounds to interfere with viral replication processes, making them promising candidates for antiviral drug development.

The structural diversity and biological versatility of compounds like CAS No. 2248173-94-4 have also led to their exploration in other therapeutic areas. For example, a 2020 study published in Bioorganic & Medicinal Chemistry Letters investigated the neuroprotective effects of isoindoline derivatives in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The findings indicated that these compounds could protect neurons from oxidative stress and promote neuronal survival, highlighting their potential as neuroprotective agents.

In addition to their therapeutic applications, compounds like CAS No. 2248173-94-4 are also being studied for their diagnostic potential. A 2019 study published in Chemical Communications explored the use of isoindoline-based probes for imaging applications. The researchers developed fluorescent probes derived from isoindoline scaffolds that could selectively bind to specific biomarkers in living cells, enabling real-time monitoring of cellular processes and disease progression.

The synthesis of CAS No. 2248173-94-4 typically involves multi-step procedures that combine classical organic synthesis techniques with modern synthetic methods. Key steps include the formation of the isoindoline core through cyclization reactions, followed by functionalization of the side chain using protecting group chemistry and coupling reactions. These synthetic strategies allow for precise control over the molecular structure, enabling the preparation of highly pure and well-characterized compounds suitable for further biological evaluation.

In conclusion, the compound with CAS number 2248173-94-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (3S)-3-{[(tert-butoxy)carbonyl]amino}heptanoate, represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and diverse biological activities make it a valuable candidate for developing new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.